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Compound Name: SPX-101

CAS No.: 2219362-20-4

Cat. No.: B610958

Get Quote

A detailed comparison of SPX-101 against traditional ENaC inhibitors for researchers,

scientists, and drug development professionals.

The epithelial sodium channel (ENaC) plays a crucial role in regulating sodium and fluid

balance across epithelial surfaces. In conditions like cystic fibrosis (CF), hyperactivation of

ENaC leads to airway surface liquid depletion and impaired mucociliary clearance.[1][2]

Consequently, ENaC has been a long-standing therapeutic target.[1][3][4] SPX-101, a novel

peptide therapeutic, presents a distinct mechanism for modulating ENaC activity and the

associated amiloride-sensitive current, offering potential advantages over traditional channel

blockers.[3][4]

Mechanism of Action: Internalization vs. Blockade
SPX-101 is a mimetic of the S18 domain of the Short Palate, Lung, and Nasal Epithelial Clone

1 (SPLUNC1) protein, a natural regulator of ENaC.[1][5][6] Unlike amiloride and its derivatives,

which act as direct pore blockers, SPX-101 selectively binds to ENaC and promotes its

internalization from the cell membrane.[1][4][6] This removal of the entire channel leads to a
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durable reduction in the number of active channels on the cell surface, thereby decreasing

sodium absorption.[1][2]

Amiloride, a potassium-sparing diuretic, functions by physically obstructing the ENaC pore,

preventing sodium ion influx. While effective, its action is often transient.[4]
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Figure 1. Contrasting mechanisms of SPX-101 and Amiloride.

Comparative Efficacy in Preclinical Models
Preclinical studies have highlighted the potential of SPX-101 in treating ENaC-related

pathologies. In primary cultures of human bronchial epithelial cells (HBECs), SPX-101
demonstrated a significant and durable reduction in amiloride-sensitive current.
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Cell Type Treatment
Reduction in
Amiloride-Sensitive
Current

Duration of Effect

Healthy Donor HBECs SPX-101 Up to 75% > 8 hours

CF Donor HBECs SPX-101 61% > 8 hours

Airway Epithelial Cells Amiloride
Significant but less

durable
Shorter duration

Table 1: In Vitro Efficacy of SPX-101 vs. Amiloride.[2]

In vivo studies using a βENaC-transgenic mouse model, which mimics key features of CF lung

disease, showed that once-daily intranasal administration of SPX-101 improved survival to over

90% and reduced airway inflammation.[1][3] Furthermore, SPX-101 increased mucociliary

velocity in both the βENaC mouse model and a sheep model of CF.[1][3] Notably, the effect of

SPX-101 on mucus transport was more durable than that of amiloride.[3][4]

Clinical Data and Safety Profile
Clinical trials have further substantiated the potential of SPX-101. A Phase 1 study in healthy

volunteers and a Phase 1b study in adults with CF demonstrated that nebulized SPX-101 was

well-tolerated with minimal systemic exposure.[7] A key differentiating factor from some other

ENaC inhibitors is the lack of systemic side effects, such as hyperkalemia (elevated potassium

levels), which has been a dose-limiting toxicity for some small molecule ENaC blockers.[3][6]

The Phase 2 HOPE-1 trial, a 28-day, randomized, placebo-controlled study, showed that SPX-
101 treatment resulted in a meaningful improvement in lung function (percent predicted forced

expiratory volume in 1 second, ppFEV1) in CF patients, regardless of their CFTR mutation.[8]
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Clinical Trial Phase Population Key Findings Reference

Phase 1 Healthy Volunteers

Well-tolerated, little to

no systemic exposure,

no hyperkalemia.

[7]

Phase 1b Adults with CF Good tolerability. [7]

Phase 2 (HOPE-1) Adults with CF

Meaningful

improvement in

ppFEV1.

[8]

Table 2: Summary of SPX-101 Clinical Trial Outcomes.

Experimental Protocols
Measurement of Amiloride-Sensitive Current in Human Bronchial Epithelial Cells (HBECs)

A common method to assess the effect of compounds on ENaC activity is by measuring the

amiloride-sensitive current in primary HBECs cultured at an air-liquid interface.
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Figure 2. Workflow for measuring amiloride-sensitive current.
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Protocol Steps:

Cell Culture: Primary HBECs from healthy donors or CF patients are cultured on permeable

supports until fully differentiated at an air-liquid interface.

Treatment: The cells are treated with SPX-101 or a control peptide at various concentrations

for a specified duration (e.g., 2 hours).[2]

Ussing Chamber Electrophysiology: The permeable supports with the cell monolayers are

mounted in an Ussing chamber. The basolateral and apical sides are bathed in identical

physiological salt solutions and voltage-clamped to 0 mV.

Short-Circuit Current Measurement: The short-circuit current (Isc), a measure of net ion

transport, is recorded.

Amiloride Application: A high concentration of amiloride (e.g., 100 µM) is added to the apical

side to block ENaC.

Final Measurement: The remaining Isc is measured.

Calculation: The amiloride-sensitive current is calculated as the difference between the initial

Isc and the Isc after amiloride application.

Conclusion
SPX-101 represents a promising therapeutic candidate for diseases characterized by ENaC

hyperactivation. Its unique mechanism of inducing ENaC internalization leads to a durable

reduction in amiloride-sensitive current, which translates to improved preclinical and clinical

outcomes compared to the transient channel blockade offered by amiloride. The favorable

safety profile, particularly the absence of hyperkalemia, further enhances its therapeutic

potential. The data presented underscores the importance of exploring novel mechanisms for

targeting ion channels in the development of new therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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